Cas no 94055-75-1 (Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl-)

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- structure
94055-75-1 structure
Product Name:Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl-
CAS No:94055-75-1
MF:C16H26NO4S
MW:328.446943759918
CID:2845375
Update Time:2022-07-27

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl-
    • Inchi: 1S/C16H25NO4S/c1-4-20-11-14(18)12-21-15-7-5-13(6-8-15)17-16(19)9-10-22(2)3/h5-8,14,18H,4,9-12H2,1-3H3/p+1
    • InChI Key: DYZJXZOQQRXDLE-UHFFFAOYSA-O
    • SMILES: O(C1C=CC(NC(=O)CC[S+](C)C)=CC=1)CC(O)COCC

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetone ;  10 h, reflux; 3 h, cooled
Reference
Synthesis of suplatast tosilate
Li, Chungang; Liu, Ying; Liu, Yanmin; Jia, Zheng; Dong, Zhuo, Guangdong Yaoxueyuan Xuebao, 2009, 25(3), 278-280

Production Method 2

Reaction Conditions
1.1 Solvents: Dichloromethane ;  24 h, 50 °C
Reference
Improved process for preparing suplatast tosilate
Li, Zhiyu; Lu, Pingbo; Mo, Fenzhu; You, Qidong, Zhongguo Yaowu Huaxue Zazhi, 2009, 19(1), 45-47

Production Method 3

Reaction Conditions
Reference
Preparation of suplatast tosilate crystals
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Ideal enantiomeric resolution by recrystallization of a racemic compound (part 4): relationship between enantiomeric resolution phenomenon and crystal properties
Tamura, Rui; Ushio, Takanori; Takahashi, Hiroki; Nakamura, Kimitaka; Azuma, Nagao; et al, Chirality, 1997, 9(3), 220-224

Production Method 5

Reaction Conditions
1.1 20 °C → 60 °C; 20 - 24 h, 50 - 60 °C
Reference
Preparation method of Suplatast tosilate and its intermediates
, China, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Acetone ;  2 h, 20 - 30 °C
1.2 4 h, 20 - 30 °C
Reference
Method for preparing suplatast tosylate
, China, , ,

Production Method 7

Reaction Conditions
Reference
Method of evaluating evenness of suplatast tosylate crystal, even crystal, and process for producing the same
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
Reference
Synthesis and Antiallergic Activity of Dimethyl-2-(phenylcarbamoyl)ethylsulfonium p-Toluenesulfonate Derivatives
Tada, Yukio; Yamawaki, Ichiro; Ueda, Shuichi; Matsumoto, Hiroshi; Matsuura, Naosuke; et al, Journal of Medicinal Chemistry, 1998, 41(18), 3330-3336

Production Method 9

Reaction Conditions
Reference
Sulfonium compounds and pharmaceuticals containing them
, Federal Republic of Germany, , ,

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Raw materials

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Preparation Products

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